Cas no 2229621-05-8 (3-methyloxetane-3-sulfonamide)
3-methyloxetane-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyloxetane-3-sulfonamide
- 2229621-05-8
- EN300-1989180
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- Inchi: 1S/C4H9NO3S/c1-4(2-8-3-4)9(5,6)7/h2-3H2,1H3,(H2,5,6,7)
- InChI Key: HYLGVFTYNZGOKR-UHFFFAOYSA-N
- SMILES: S(C1(C)COC1)(N)(=O)=O
Computed Properties
- Exact Mass: 151.03031432g/mol
- Monoisotopic Mass: 151.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 77.8Ų
3-methyloxetane-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989180-0.05g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 0.05g |
$983.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-0.1g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 0.1g |
$1031.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-0.25g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 0.25g |
$1078.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-0.5g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 0.5g |
$1124.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-1.0g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1989180-2.5g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 2.5g |
$2295.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-5.0g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1989180-10.0g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1989180-1g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 1g |
$1172.0 | 2023-09-16 | ||
| Enamine | EN300-1989180-5g |
3-methyloxetane-3-sulfonamide |
2229621-05-8 | 5g |
$3396.0 | 2023-09-16 |
3-methyloxetane-3-sulfonamide Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-methyloxetane-3-sulfonamide
Exploring the Versatile Applications and Properties of 3-methyloxetane-3-sulfonamide (CAS No. 2229621-05-8)
In the realm of specialty chemicals, 3-methyloxetane-3-sulfonamide (CAS No. 2229621-05-8) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This sulfonamide derivative, characterized by its oxetane ring and methyl substitution, offers a compelling combination of stability and reactivity, making it a valuable building block in pharmaceutical, agrochemical, and material science applications.
The growing demand for high-performance chemical intermediates has placed 3-methyloxetane-3-sulfonamide in the spotlight. Researchers are particularly intrigued by its potential in drug discovery, where its sulfonamide moiety can enhance binding affinity and bioavailability. Recent studies suggest that this compound may play a pivotal role in developing next-generation therapeutic agents, especially in areas such as central nervous system disorders and metabolic diseases.
From a synthetic chemistry perspective, the CAS 2229621-05-8 compound demonstrates remarkable versatility. Its oxetane ring provides both steric and electronic effects that can be exploited in various organic transformations. Many synthetic chemists are now investigating its use in click chemistry applications and as a precursor for functional materials. The compound's balanced lipophilicity and polarity make it particularly attractive for medicinal chemistry optimization.
In material science, 3-methyloxetane-3-sulfonamide has shown promise in the development of advanced polymers. The compound's ability to participate in ring-opening polymerization reactions while maintaining the sulfonamide functionality opens doors to novel materials with tailored properties. Researchers are exploring its potential in creating high-performance coatings, adhesives, and even biocompatible materials for medical devices.
The pharmacokinetic properties of 3-methyloxetane-3-sulfonamide have become a hot topic in drug development circles. Its metabolic stability and blood-brain barrier penetration characteristics are particularly noteworthy. Many pharmaceutical companies are now including this compound in their fragment-based drug discovery libraries, recognizing its potential to address challenges in CNS drug delivery and target engagement.
Environmental considerations have also come into focus regarding CAS 2229621-05-8. The compound's biodegradability profile and eco-friendly synthesis routes align well with the growing emphasis on green chemistry principles. Recent advancements in catalytic processes have made the production of 3-methyloxetane-3-sulfonamide more sustainable, addressing concerns about chemical manufacturing footprints.
Analytical chemists have developed sophisticated methods for characterizing 3-methyloxetane-3-sulfonamide, leveraging techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analytical tools have been crucial in understanding the compound's conformational preferences and intermolecular interactions, information that proves invaluable in structure-activity relationship studies.
The commercial availability of 3-methyloxetane-3-sulfonamide (CAS No. 2229621-05-8) has improved significantly in recent years, with several specialty chemical suppliers offering it in various quantities. This accessibility has accelerated research across multiple disciplines, from medicinal chemistry to materials engineering. Quality control standards have also evolved, ensuring researchers receive material with consistent purity specifications and batch-to-batch reproducibility.
Looking ahead, the scientific community anticipates even broader applications for 3-methyloxetane-3-sulfonamide. Emerging research suggests potential uses in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and as a versatile synthon in diversity-oriented synthesis. The compound's unique combination of structural features and functional handles positions it as a valuable tool in addressing current challenges in chemical biology and drug discovery.
For researchers considering working with 3-methyloxetane-3-sulfonamide, it's important to note that proper handling procedures and storage conditions should be followed to maintain its stability. While the compound offers numerous advantages in synthetic applications, understanding its reactivity patterns and compatibility with various reaction conditions is essential for achieving optimal results in diverse chemical transformations.
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